
Essential Safety and Handling Guidance for
PSB-1901

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PSB-1901

Cat. No.: B15571407 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for PSB-1901 was not found in the public

domain. The following guidance is based on general laboratory safety protocols for handling

potent, powdered chemical compounds. Researchers must perform a site-specific and activity-

specific risk assessment before handling this substance and consult with their institution's

Environmental Health and Safety (EHS) department.

PSB-1901 is identified as a potent A2B adenosine receptor (A2BAR) antagonist and is supplied

as a powder.[1][2] Due to its high potency, careful handling is required to avoid exposure.

Personal Protective Equipment (PPE)
Based on general laboratory safety standards for handling potent chemical compounds, the

following personal protective equipment is recommended.[3][4][5][6]
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PPE Category Item Specification Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields or

Chemical Splash

Goggles

ANSI Z87.1 compliant

Protects eyes from

airborne particles and

splashes.

Face Shield
Worn over primary

eye protection

Recommended when

there is a significant

risk of splashes.

Hand Protection
Chemical-Resistant

Gloves

Nitrile or other

appropriate material

based on solvent used

Prevents skin contact

with the compound.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the powder

outside of a

containment system to

prevent inhalation.

Foot Protection Closed-toe Shoes

Protects feet from

spills and falling

objects.[3]

Standard Operating Procedures
Handling PSB-1901

Preparation and Engineering Controls:

Perform all manipulations of powdered PSB-1901 within a certified chemical fume hood or

other ventilated enclosure to minimize inhalation risk.

Ensure a safety shower and eyewash station are readily accessible.
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Prepare all necessary materials and equipment before starting work to minimize

movement and potential for spills.

Weighing and Reconstitution:

When weighing the powdered compound, use an analytical balance inside a fume hood or

a balance enclosure.

Use appropriate tools (e.g., spatulas) to handle the powder.

To reconstitute, add the solvent slowly to the vial containing the PSB-1901 powder to

avoid aerosolization. PSB-1901 is soluble in DMSO.[2]

General Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.[7]

Disposal Plan
All waste generated from handling PSB-1901 should be considered hazardous waste unless

otherwise determined by a formal hazard assessment.

Solid Waste:

Contaminated consumables such as gloves, pipette tips, and empty vials should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Solutions containing PSB-1901 should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Do not dispose of liquid waste containing PSB-1901 down the drain.

Disposal Compliance:
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All waste must be disposed of in accordance with local, state, and federal regulations.[8]

Consult your institution's EHS department for specific disposal procedures.

Visual Workflow Guides

Preparation Handling Cleanup

Don PPE Prepare Fume Hood Gather Materials Weigh PSB-1901 Reconstitute in Solvent Perform Experiment Decontaminate Work Area Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling PSB-1901.
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Caption: Disposal plan for PSB-1901 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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